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Compound of Interest

Ethanol, 2-[(3-
Compound Name: )
aminophenyl)sulfonyl]-

Cat. No.: B112728

Technical Support Center: Ethanol, 2-[(3-
aminophenyl)sulfonyl]-

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals working with Ethanol,
2-[(3-aminophenyl)sulfonyl]- (CAS No. 5246-57-1).

Frequently Asked Questions (FAQs)

Q1: What is Ethanol, 2-[(3-aminophenyl)sulfonyl]-?

Ethanol, 2-[(3-aminophenyl)sulfonyl]- is a chemical compound from the group of substituted
anilines and sulfones.[1] Its chemical formula is CBH11NO3S.[1][2] It is also known by other
names such as 3-Aminophenyl(hydroxyethyl)sulfone and Aminosulfon B.[1][3] This compound
is primarily used as an important intermediate in the synthesis of reactive dyes.[1][4][5] It also
has potential applications in the pharmaceutical industry as a building block for sulfonamide-
based drugs.[2][6]

Q2: What are the main applications of this compound?

The primary industrial application of Ethanol, 2-[(3-aminophenyl)sulfonyl]- is in the
manufacturing of reactive dyes.[1][3][4] It serves as a precursor for various azo dyes. For
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example, it is used in the synthesis of C.l. Reactive Blue 19.[1][3] Additionally, it is explored in
pharmaceutical research for synthesizing new chemical entities.[2][6]

Q3: What are the physical and chemical properties of Ethanol, 2-[(3-aminophenyl)sulfonyl]-?

The known physical and chemical properties are summarized in the table below.

Property Value Source(s)
Molecular Formula C8H11NO3S [1112][7]
Molar Mass 201.24 g/mol [1107]
Appearance White to brown powder/crystal [1107]
Melting Point 74-75 °C or 90.2 °C [11[81I9]
Boiling Point ~487.7 °C (Predicted) [819]
Density 1.364 g/cm3 [1][3]18]
Solubility Soluble in Methanol [819]

pKa ~13.73 (Predicted) [819]

Q4: What are the recommended safety precautions when handling this compound?

It is important to handle this chemical with care. Safety information suggests that it may cause
skin and eye irritation.[2] Always wear appropriate personal protective equipment (PPE),
including gloves and safety glasses.[2] Work in a well-ventilated area to avoid inhalation of any
fumes.[2]

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis and purification of
Ethanol, 2-[(3-aminophenyl)sulfonyl]-.

Synthesis Troubleshooting

The synthesis of 2-[(3-aminophenyl)sulfonyl]lethanol is a multi-step process, typically starting
from nitrobenzene.[1][3]
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Q1: My reaction yield is consistently low. What are the possible causes and solutions?
Low yields can stem from several factors throughout the multi-step synthesis.

e Incomplete Reduction of the Nitro Group: The final step of the synthesis is the reduction of a
nitro group to an amine.[1][3]

o Possible Cause: Inactive catalyst (e.g., Raney-Nickel), insufficient hydrogen pressure, or
catalyst poisoning.

o Solution: Ensure the catalyst is fresh and active. Increase the hydrogen pressure or
reaction time. Ensure all reagents and solvents are pure and free of potential catalyst
poisons.

e Suboptimal Reaction Conditions in Preceding Steps: Each step of the synthesis
(sulfochlorination, reduction to sulfinate, ethoxylation) has its own optimal conditions.

o Possible Cause: Incorrect temperature, reaction time, or stoichiometry of reagents.

o Solution: Carefully review and optimize the reaction conditions for each step as described
in established protocols. Monitor the reaction progress using techniques like Thin Layer
Chromatography (TLC).

Q2: | am observing significant impurities in my final product. How can | identify and remove
them?

Impurities can be carried over from previous steps or generated through side reactions.

o Starting Materials: Unreacted intermediates from any of the synthesis steps can be present.
[10]

e Isomers: Formation of ortho- or para-isomers can occur during the initial sulfochlorination of
nitrobenzene.[10]

o Purification Methods:

o Recrystallization: This is a common method for purifying the final product. The choice of
solvent is crucial for effective purification.[10] Experiment with different solvents or solvent
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mixtures to achieve the best separation.

o Column Chromatography: For more challenging separations, column chromatography can
be an effective purification technique.[10]

Experimental Protocols

General Synthesis Protocol (based on the Nitrobenzene pathway[1][3])

» Sulfochlorination: React nitrobenzene with chlorosulfonic acid to produce 3-
nitrobenzenesulfonyl chloride.

o Reduction to Sulfinate: Reduce the 3-nitrobenzenesulfonyl chloride with a reducing agent
like sodium sulfite to yield sodium 3-nitrobenzenesulfinate.

o Ethoxylation: React the sulfinate with an ethoxylating agent (e.g., ethylene oxide or 2-
chloroethanol) to form 2-[(3-nitrophenyl)sulfonyl]ethanol.

e Reduction of Nitro Group: Reduce the nitro group of 2-[(3-nitrophenyl)sulfonyl]ethanol to an
amine group using a catalyst such as Raney-Nickel under a hydrogen atmosphere to obtain
the final product, 2-[(3-aminophenyl)sulfonyl]ethanol.

Visualizations
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Caption: Multi-step synthesis of Ethanol, 2-[(3-aminophenyl)sulfonyl]-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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